1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one

• IUPAC Name: 1-(4-aminopiperidin-1-yl)-2-(3-methylphenyl)ethanone
• InChI: InChI=1S/C14H20N2O/c1-11-3-2-4-12(9-11)10-14(17)16-7-5-13(15)6-8-16/h2-4,9,13H,5-8,10,15H2,1H3
• InChI Key: LPTKTCAKHGHIEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCC(CC2)N
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-one, also known as 4-Aminopiperidine-1-yl-2-methylphenylethanone, is a synthetic compound that has a wide range of applications in scientific research. It is a tertiary amine and is a key component in the synthesis of various drugs, including those used to treat Alzheimer's disease, Parkinson's disease, and Huntington's disease. It is also used in the synthesis of polymers, plastics, and other materials.

Mechanism Of Action

1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one acts as a substrate in the condensation reaction of 1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidine-1-yl-2-methylphenylethanone with aldehyde. The reaction is catalyzed by an acid, such as hydrochloric acid, and proceeds in an aqueous solution. The reaction yields a product which is a mixture of 1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one and the corresponding alcohol.
Biochemical and Physiological Effects
1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one has no known biochemical or physiological effects. However, it is a key component in the synthesis of various drugs, including those used to treat Alzheimer's disease, Parkinson's disease, and Huntington's disease.

Advantages And Limitations For Lab Experiments

1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one has several advantages for laboratory experiments. It is a readily available and inexpensive compound, and it has a wide range of applications in scientific research. It is also relatively easy to synthesize, and the reaction yields a product which is a mixture of 1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one and the corresponding alcohol. However, the reaction is sensitive to temperature, and the product must be separated by distillation or chromatography.

Future Directions

1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one has a wide range of applications in scientific research and can be used as a substrate in the synthesis of various drugs, polymers, plastics, and other materials. Future research could focus on developing more efficient and cost-effective methods for synthesizing 1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one. Additionally, further research could investigate the potential applications of 1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one in the synthesis of peptides and proteins, and in the synthesis of organic compounds. Furthermore, research could explore the potential uses of 1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneid

Scientific Research Applications

1-(1-(4-Aminopiperidin-1-yl)-2-(3-methylphenyl)ethan-1-oneidin-1-yl)-2-(3-methylphenyl)ethan-1-one is widely used in scientific research. It is used as a substrate in the synthesis of various drugs, polymers, plastics, and other materials. It is also used as an intermediate in the synthesis of pharmaceuticals, such as those used to treat Alzheimer's disease, Parkinson's disease, and Huntington's disease. It has also been used in the synthesis of peptides and proteins, and in the synthesis of organic compounds.